![molecular formula C26H28N2O5 B6285025 1-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carbonyl]piperidine-4-carboxylic acid CAS No. 2137082-30-3](/img/no-structure.png)
1-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carbonyl]piperidine-4-carboxylic acid
Overview
Description
The compound “1-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carbonyl]piperidine-4-carboxylic acid” is a chemical compound with the CAS Number: 144829-96-9 . It has a molecular weight of 337.38 . The IUPAC name of this compound is 1-[(9H-fluoren-9-ylmethoxy)carbonyl]proline .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H19NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23) . This code provides a unique representation of the compound’s molecular structure.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine and carboxylic acid functional groups, followed by the coupling of the protected amino acid with the protected piperidine. The final deprotection step yields the target compound.", "Starting Materials": [ "Piperidine-4-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Fluorene", "2-amino-5-fluorene carboxylic acid", "Di-tert-butyl dicarbonate (Boc2O)", "Pyridine", "Triethylamine", "Methanol", "Ethyl acetate", "Acetic acid", "Tetrahydrofuran (THF)", "Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Water" ], "Reaction": [ "Protection of piperidine-4-carboxylic acid with Boc2O and pyridine to yield Boc-piperidine-4-carboxylic acid", "Protection of fluorene with Boc2O and pyridine to yield Boc-fluorene", "Coupling of Boc-piperidine-4-carboxylic acid with Boc-fluorene using DCC and NHS to yield Boc-piperidine-4-carboxylic acid-Boc-fluorene", "Deprotection of Boc-piperidine-4-carboxylic acid-Boc-fluorene using HCl in dioxane to yield piperidine-4-carboxylic acid-fluorene", "Protection of the amine group of piperidine-4-carboxylic acid-fluorene with Boc2O and pyridine to yield Boc-piperidine-4-carboxylic acid-fluorene", "Deprotection of the carboxylic acid group of 2-amino-5-fluorene carboxylic acid using NaOH in water to yield 2-amino-5-fluorene", "Coupling of Boc-piperidine-4-carboxylic acid-fluorene with 2-amino-5-fluorene using DCC and NHS to yield Boc-piperidine-4-carboxylic acid-fluorene-2-amino-5-fluorene", "Deprotection of Boc-piperidine-4-carboxylic acid-fluorene-2-amino-5-fluorene using TFA in THF to yield the target compound 1-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carbonyl]piperidine-4-carboxylic acid" ] } | |
CAS No. |
2137082-30-3 |
Molecular Formula |
C26H28N2O5 |
Molecular Weight |
448.5 |
Purity |
95 |
Origin of Product |
United States |
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